molecular formula C9H12O4 B8638177 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)- CAS No. 113427-02-4

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)-

Cat. No.: B8638177
CAS No.: 113427-02-4
M. Wt: 184.19 g/mol
InChI Key: PXCMICILBQBAQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)- is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

113427-02-4

Molecular Formula

C9H12O4

Molecular Weight

184.19 g/mol

IUPAC Name

2,2-dimethyl-5-prop-2-enyl-1,3-dioxane-4,6-dione

InChI

InChI=1S/C9H12O4/c1-4-5-6-7(10)12-9(2,3)13-8(6)11/h4,6H,1,5H2,2-3H3

InChI Key

PXCMICILBQBAQJ-UHFFFAOYSA-N

Canonical SMILES

CC1(OC(=O)C(C(=O)O1)CC=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 mL 3-necked round bottomed flask equipped with a stir bar, thermowell and a condenser connected to a nitrogen line was added 10.0 g (0.0632 mole) of 2,2,5-trimethyl-1,3-dioxane-4,6-dione, 7.7 g (0.0632 mol) of allyl bromide, 21 g (0.152 mol) of potassium carbonate and 200 mL of acetone. The mixture was refluxed with stirring overnight at which time it was allowed to cool, diluted with 200 mL of ethyl ether and filtered through a bed of Celite/activated charcoal. The filtrate was washed with water and brine and dried overnight over anhydrous sodium sulfate. The suspension was filtered and the filtrate evaporated on a rotary evaporator to yield 11 g of 2,2-dimethyl-5-allyl-1,3-dioxane-4,6-dione compound as shown in Formula (IV)) as a clear, colorless oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
7.7 g
Type
reactant
Reaction Step One
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two

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